10-{[2-(3,4-Dichlorophenyl)-2-oxoethyl]sulfanyl}-11-(prop-2-en-1-yl)-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9-trien-12-one

• IUPAC Name: 10-[2-(3,4-dichlorophenyl)-2-oxoethyl]sulfanyl-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-12-one
• InChI: InChI=1S/C20H16Cl2N2O2S2/c1-2-8-24-19(26)17-12-4-3-5-16(12)28-18(17)23-20(24)27-10-15(25)11-6-7-13(21)14(22)9-11/h2,6-7,9H,1,3-5,8,10H2
• InChI Key: BMRKALXRBOICLD-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=O)C2=C(N=C1SCC(=O)C3=CC(=C(C=C3)Cl)Cl)SC4=C2CCC4
• Molecular Formula: C20H16Cl2N2O2S2
• Molecular Weight: 451.4 g/mol

Description

10-{[2-(3,4-Dichlorophenyl)-2-oxoethyl]sulfanyl}-11-(prop-2-en-1-yl)-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9-trien-12-one is a useful research compound. Its molecular formula is C20H16Cl2N2O2S2 and its molecular weight is 451.38. The purity is usually 95%.
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Scientific Research Applications

Cycloaddition Reactions and Sulfur Monoxide Formation

Research on sulfur-containing compounds, such as the reaction of chroman-4-one-derived thiosulfines, demonstrates the possibility of engaging in unique cycloaddition reactions, including unprecedented [3+5] cycloadditions (El-Essawy et al., 1998). These reactions highlight the compounds' potential to form reactive intermediates that can lead to novel ring systems, which are of significant interest in the synthesis of new materials or bioactive molecules.

Additionally, sulfur-containing compounds serve as effective precursors for sulfur monoxide formation, a critical reagent in various synthetic applications (Abu-Yousef & Harpp, 1997). The controlled generation and application of sulfur monoxide can lead to the synthesis of sulfoxides and other sulfur-containing heterocycles, expanding the toolkit available for chemical synthesis and the development of compounds with potential pharmaceutical applications.

Synthesis of Novel Sulfur-containing Derivatives

The research also extends to the synthesis of sulfanyl-, sulfinyl-, and sulfonyl-substituted compounds, demonstrating the versatility of sulfur in contributing to the chemical diversity of synthetic targets. These studies not only illustrate the chemical richness of sulfur-containing compounds but also their potential in creating novel materials with specific chemical and physical properties, such as chemiluminescence or antimicrobial activity (Watanabe et al., 2010).

Antimicrobial and Antioxidant Properties

Furthermore, derivatives of sulfur-containing heterocycles have been explored for their biological activities, including antimicrobial and antioxidant properties. For instance, thiadiazole sulfonamides have shown potential anti-tobacco mosaic virus activity, underscoring the relevance of these compounds in developing new therapeutics and agrochemicals (Chen et al., 2010).